6-Chloro-1-hexyne
Cat. No. B083287
CAS RN:
10297-06-0
M. Wt: 116.59 g/mol
InChI Key: ZUKOCGMVJUXIJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
6-Chloro-1-hexyne is a halogenated hydrocarbon. It shows high reactivity in the milling process during the synthesis of chloroalkyl-functionalized silicon nanoparticles due to the presence of a triple bond .
Synthesis Analysis
6-Chloro-1-hexyne reacts with β-substituted imines in the presence of a rhodium catalyst to afford tri- and tetra-substituted imines. It undergoes a cross-coupling reaction in the presence of copper (II) chloride and 1-phenylpropyne .Molecular Structure Analysis
The molecular structure of 6-Chloro-1-hexyne can be represented by the formulaCl(CH2)4C≡CH. It is also known by its IUPAC name, 6-chlorohex-1-yne . Chemical Reactions Analysis
6-Chloro-1-hexyne shows high reactivity in various chemical reactions. It reacts with β-substituted imines in the presence of a rhodium catalyst to afford tri- and tetra-substituted imines. It also undergoes a cross-coupling reaction in the presence of copper (II) chloride and 1-phenylpropyne .Physical And Chemical Properties Analysis
6-Chloro-1-hexyne has a molecular weight of 116.59 g/mol. It has a density of 0.962 g/mL at 25 °C and a boiling point of 146.3±23.0 °C at 760 mmHg. It has a refractive index of 1.443 .Scientific Research Applications
Organic Chemistry
- Application : 6-Chloro-1-hexyne is used as an organic chemical synthesis intermediate . It shows high reactivity in milling process during the synthesis of chloroalkyl-functionalized silicon nanoparticles due to the presence of triple bond .
- Results : The outcomes of these reactions would also depend on the specific synthesis. In the case of the synthesis of chloroalkyl-functionalized silicon nanoparticles, the presence of the triple bond in 6-Chloro-1-hexyne contributes to its high reactivity .
Material Science
- Application : 6-Chloro-1-hexyne was used in the preparation of novel bis (indolyl)maleimide pyridinophanes .
- Results : The synthesis resulted in the creation of novel bis (indolyl)maleimide pyridinophanes .
Polymer Chemistry
- Application : 6-Chloro-1-hexyne was used in the preparation of disubstituted polyacetylenes bearing naphthalene pendants with varying spacer lengths .
- Results : The synthesis resulted in the creation of disubstituted polyacetylenes bearing naphthalene pendants with varying spacer lengths .
Synthesis of Diethyl 6-chloro-1-hexynylphosphonate
- Application : 6-Chloro-1-hexyne may be used in the preparation of diethyl 6-chloro-1-hexynylphosphonate .
- Method of Application : The compound is lithiated with n-BuLi followed by the reaction with diethyl chlorophosphate .
- Results : The synthesis results in the creation of diethyl 6-chloro-1-hexynylphosphonate .
Safety And Hazards
Future Directions
6-Chloro-1-hexyne has been used in the preparation of novel bis(indolyl)maleimide pyridinophanes and disubstituted polyacetylenes bearing naphthalene pendants with varying spacer lengths. It may also be used in the preparation of diethyl 6-chloro-1-hexynylphosphonate, by lithiation with n-BuLi followed by the reaction with diethyl chlorophosphate .
properties
IUPAC Name |
6-chlorohex-1-yne |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9Cl/c1-2-3-4-5-6-7/h1H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUKOCGMVJUXIJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCCCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00297453 |
Source
|
| Record name | 6-Chloro-1-hexyne | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00297453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-1-hexyne | |
CAS RN |
10297-06-0 |
Source
|
| Record name | 6-Chloro-1-hexyne | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10297-06-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Chloro-1-hexyne | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010297060 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 10297-06-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=116032 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 6-Chloro-1-hexyne | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00297453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Chloro-1-hexyne | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
179
Citations
… In contrast, when isobutyl 7-chlorohept-2-ynoate 5, which was synthesized from isobutyl chloroforamate and lithiated 6-chloro-1-hexyne was reacted with 2 equiv of an amine in …
Number of citations: 8
www.sciencedirect.com
… Consumption rates of 6-chloro-1-hexyne were determined by the slope of the initial 3 hours of consumption (mmol h −1 ). Consumption rates were the highest for the most non-polar …
Number of citations: 27
pubs.rsc.org
… For this approach, we used 6-chloro-1-hexyne, which has a reactive triple bond and a terminal chloro group. The triple bond has been shown to react strongly with the reactive silicon …
Number of citations: 19
www.cambridge.org
… The chloroalkyl-terminated silicon nanoparticles are produced by mechanochemical synthesis using high-energy ball milling in 6-chloro-1-hexyne facilitating a simultaneous formation …
Number of citations: 8
www.tandfonline.com
… with other unsaturated substrates: vinylcyclohexane, 6-chloro-1-hexyne, and 2-chloro-ethyl… adopted as catalyst in the cases of vinylcyclohexane, 6-chloro-1-hexyne, and 2-chloroethyl- …
Number of citations: 0
ntur.lib.ntu.edu.tw
General Information. Reactions were performed in oven-dried glassware containing a Teflon coated stir bar and septum. Pd (dtbpf) Cl2 (CAS# 95408-45-0) was generously supplied by …
Number of citations: 242
pstorage-acs-6854636.s3.amazonaws.com
… For XPS analysis, 4-ethynyl-α,α,α-trifluorotoluene and 6-chloro-1-hexyne were used in place of phenylacetylene and 1-hexyne, respectively, for additional verification of the triazole …
Number of citations: 22
pubs.acs.org
… material produced after the hydrosilation of silica hydride with 6-chloro-1-hexyne. There are … (DRIFT) spectrum of the material from the reaction of silica hydride with 6-chloro-1hexyne. …
Number of citations: 6
www.ingentaconnect.com
… unsaturated substrates: vinylcyclohexane, 6-chloro-1-hexyne, and 2-… of vinylcyclohexane, 6-chloro-1-hexyne, and 2-chloroethyl- … In the case of 6-chloro-1-hexyne (Table 1, entry 7), the …
Number of citations: 11
onlinelibrary.wiley.com
… The 1,5-chlorine shift can compete with a simple addition reaction, thus 6-chloro-1-hexyne (4c) produced a mixture of the rearranged (E)-β-chlorovinyliodane 5c and the unrearranged …
Number of citations: 50
pubs.acs.org
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